Cas no 349621-16-5 (4-methyl-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide)

• Product Name: 4-methyl-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide
• CAS No: 349621-16-5
• MF: C₁₅H₁₄N₂O₄S₃
• MW: 382.477659702301
• CID: 3075120
• PubChem ID: 655483
• Update Time: 2025-04-21

4-methyl-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide
• 4-methyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzenesulfonamide
• MLS002539209
• AKOS000646836
• SR-01000476528
• STK067024
• AP-263/40797165
• AB00112384-01
• CHEMBL1400474
• Oprea1_023962
• Z45510710
• MLS000075774
• SMR000011791
• N-(6-Methanesulfonyl-benzothiazol-2-yl)-4-methyl-benzenesulfonamide
• Cambridge id 6618008
• SR-01000476528-1
• HMS2496F09
• Oprea1_024603
• 349621-16-5

• Inchi： 1S/C15H14N2O4S3/c1-10-3-5-11(6-4-10)24(20,21)17-15-16-13-8-7-12(23(2,18)19)9-14(13)22-15/h3-9H,1-2H3,(H,16,17)
• InChI Key： LIESTRPWACVPAF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=NC2C=CC(=CC=2S1)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 382.01157045Da
• Monoisotopic Mass: 382.01157045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 138Ų